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Compound of Interest

Compound Name: T™M2-115

Cat. No.: B11929447

For laboratory professionals engaged in drug development and scientific research, the proper
handling and disposal of chemical compounds are paramount to ensuring a safe working
environment and regulatory compliance. This document provides detailed procedural guidance
for the disposal of TM2-115, a research chemical identified as an inhibitor of malaria parasite
histone methyltransferases.

Chemical and Physical Properties

A summary of the key quantitative data for TM2-115 is presented below, offering a quick
reference for researchers.

Property Value

CAS Number 1197196-47-6
Molecular Formula C28H38N602
Molecular Weight 490.64 g/mol

Solubility in DMSO 45 mg/mL (91.72 mM)[1]
Appearance White to off-white solid
Storage (Powder) -20°C for 3 years
Storage (in Solvent) -80°C for 1 year[1]
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Hazard Assessment

According to the Safety Data Sheet (SDS) provided by ChemScene, TM2-115 is classified as
not a hazardous substance or mixture[2]. However, standard laboratory precautions should
always be observed when handling this or any research chemical.

Proper Disposal Procedures

Even though TM2-115 is not classified as hazardous, it is imperative to follow established
laboratory waste disposal protocols to maintain a safe and compliant research environment. Do
not dispose of TM2-115 or its solutions in the regular trash or down the sanitary sewer.

Experimental Protocol for Waste Neutralization and Disposal:

At present, there are no specific experimental protocols for the chemical neutralization of TM2-
115 for disposal. The recommended procedure is to manage it as a chemical waste product.

Step-by-Step Disposal Guidance:
» Waste Collection:

o Collect waste TM2-115, including unused solid compound and any solutions, in a
designated and clearly labeled chemical waste container.

o Ensure the waste container is made of a compatible material (e.g., polyethylene) and has
a secure, tight-fitting lid.

e Labeling:

o Label the waste container with "Waste TM2-115" and include the full chemical name: 7-
(benzyloxy)-6-methoxy-2-(4-methyl-1,4-diazepan-1-yl)-N-(1-methylpiperidin-4-
yl)quinazolin-4-amine.

o Indicate the solvent if it is in a solution (e.g., "in DMSQO").

o Storage of Waste:
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o Store the sealed waste container in a designated, well-ventilated, and secure chemical
waste storage area, away from incompatible materials.

e Disposal Request:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

o Provide the EHS office with the Safety Data Sheet (SDS) for TM2-115.
Disposal of Contaminated Materials:

e Any materials, such as personal protective equipment (PPE), absorbent pads, or labware
that have come into contact with TM2-115 should be collected in a separate, labeled waste
bag or container for disposal as chemical waste.

Spill Management

In the event of a spill, the following steps should be taken:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation.

o Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent
material (e.g., vermiculite, sand, or earth).

o Collection: Carefully scoop or sweep up the absorbed material or solid spill and place it into
a designated chemical waste container.

o Decontamination: Clean the spill area with a suitable solvent or detergent and water. Collect
the cleaning materials for disposal as chemical waste.

Logical Workflow for TM2-115 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of TM2-115.
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Caption: Decision workflow for TM2-115 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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